Cas no 3460-45-5 (Hexanoic acid,1-phenylethyl ester)
3460-45-5 structure
Product Name:Hexanoic acid,1-phenylethyl ester
CAS No:3460-45-5
MF:C14H20O2
MW:220.307404518127
CID:318629
PubChem ID:103018
Update Time:2025-04-19
Hexanoic acid,1-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,1-phenylethyl ester
- 1-phenylethyl hexanoate
- STYRALYL HEXANOATE
- Hexanoic acid alpha-methylbenzyl ester
- Hexanoic acid, 1-phenylethyl ester
- DTXSID50956104
- AKOS015951100
- SCHEMBL6467147
- 3460-45-5
-
- Inchi: 1S/C14H20O2/c1-3-4-6-11-14(15)16-12(2)13-9-7-5-8-10-13/h5,7-10,12H,3-4,6,11H2,1-2H3
- InChI Key: XDNXTDFSRYCZFT-UHFFFAOYSA-N
- SMILES: O(C(CCCCC)=O)C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 220.1464
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.9
Experimental Properties
- Density: 0.976
- Boiling Point: 285 ºC
- Flash Point: 100 ºC
- Refractive Index: 1.491
- PSA: 26.3
Hexanoic acid,1-phenylethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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